Benzyl 3-hydroxypropionate
Overview
Description
Benzyl 3-hydroxypropionate, also known as this compound, is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fragrance Ingredient Safety : Benzyl 2-hydroxypropionate, a related compound, is used as a fragrance ingredient. It has been shown to have no acute toxicity data, indicating it is safe for use in fragrances (McGinty, Letizia, & Api, 2012).
Biosynthetic Pathways for Production : Various studies have explored biosynthetic pathways for the production of 3-hydroxypropionic acid, evaluating their thermodynamic favorability and highlighting new techniques and research needs (Jiang, Meng, & Xian, 2009).
Bioplastic Applications : 3-Hydroxypropionate-containing polyesters can be synthesized and used as bioplastics, showing potential applications in various industries (Andreeßen & Steinbüchel, 2010).
Microbial Synthesis from Renewable Substrates : Microbial synthesis of 3-HP from renewable substrates offers a green and sustainable alternative to traditional methods. This process has potential applications in biodegradable plastics and other green products (Wang et al., 2023).
Biological Production Techniques : Advances in metabolic engineering have enabled the efficient production of 3-hydroxypropionic acid from glucose and xylose, achieving high titers and yields of this valuable platform chemical (Chen et al., 2017).
Improved Production Methods : Studies have focused on optimizing production methods, such as enhancing glycerol metabolism in specific bacteria, to achieve high levels of 3-HP production (Li et al., 2016).
Safety and Hazards
While specific safety and hazards information for Benzyl 3-Hydroxypropionate was not found in the search results, it is generally recommended to use personal protective equipment, avoid dust formation, avoid breathing vapors, mist or gas, ensure adequate ventilation, and evacuate personnel to safe areas .
Future Directions
3-Hydroxypropionic acid (3-HP) is an economically important platform compound from which a panel of bulk chemicals can be derived . Bioproduction of 3-HP has attracted more attention due to utilization of renewable biomass . This indicates the likelihood of CO2-based manufacturing of chemicals, which is an intriguing frontier of microbial metabolic engineering . The future direction of 3-HP biosynthesis includes rewiring of metabolic networks, alleviation of metabolite toxicity, to dynamic control of cell size and density .
Mechanism of Action
Target of Action
Benzyl 3-hydroxypropionate is a chemical compound with the molecular formula C10H12O3 . .
Biochemical Pathways
It’s worth noting that 3-hydroxypropionic acid (3-HP), a structurally similar compound, is an economically important platform compound from which a panel of bulk chemicals can be derived . Bioproduction of 3-HP has attracted more attention due to utilization of renewable biomass .
Action Environment
Biochemical Analysis
Biochemical Properties
Benzyl 3-Hydroxypropionate, as a derivative of 3-HP, may participate in biochemical reactions similar to 3-HP. 3-HP has been identified in various organisms where it participates in autotrophic carbon dioxide (CO2) assimilation pathways . This indicates the likelihood of CO2-based manufacturing of chemicals, which is an intriguing frontier of microbial metabolic engineering .
Cellular Effects
The cellular effects of this compound are not well-studied. Its parent compound, 3-HP, has been shown to have significant effects on cellular processes. For example, 3-HP shows active chemical properties because it bears both hydroxyl and carboxyl groups .
Molecular Mechanism
A docking study showed that the 3-HP binding pocket is located between the N-terminal helix-turn-helix motif and the C-terminal cofactor-binding domain . This suggests that this compound might have similar binding interactions.
Temporal Effects in Laboratory Settings
Studies on 3-HP have shown that it has potential for bioproduction due to the utilization of renewable biomass .
Metabolic Pathways
This compound may be involved in similar metabolic pathways as 3-HP. 3-HP is involved in autotrophic CO2 assimilation pathways in various organisms .
Subcellular Localization
Studies on 3-HP have shown that it can be produced in the mitochondria of yeast cells , suggesting that this compound might have similar subcellular localization.
Properties
IUPAC Name |
benzyl 3-hydroxypropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c11-7-6-10(12)13-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDRDBYYUPACJJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0065773 | |
Record name | Propanoic acid, 3-hydroxy-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0065773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14464-10-9 | |
Record name | Phenylmethyl 3-hydroxypropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14464-10-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-hydroxy-, phenylmethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014464109 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propanoic acid, 3-hydroxy-, phenylmethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Propanoic acid, 3-hydroxy-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0065773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzyl 3-hydroxypropionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.942 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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